Cas no 66471-00-9 (Carbamic acid, (2-hydroxyethyl)-, 2-propenyl ester)

• Product Name: Carbamic acid, (2-hydroxyethyl)-, 2-propenyl ester
• CAS No: 66471-00-9
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 396277
• PubChem ID: 3511397
• Update Time: 2025-05-25

Carbamic acid, (2-hydroxyethyl)-, 2-propenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-hydroxyethyl)-, 2-propenyl ester
• N-(Allyloxycarbonyl)ethanolamine
• prop-2-enyl N-(2-hydroxyethyl)carbamate
• 06046_FLUKA
• AC1MR2KQ
• Allyl N-(2-hydroxyethyl)carbamate
• CTK1J4719
• L-Aspartic acid,1,4-bis(1,1-dimethylethyl) ester, hydrochloride (1:1)
• allyl (2-hydroxyethyl)carbamate
• 66471-00-9
• SCHEMBL2006530
• AKOS006348054
• CS-0089073
• DTXSID80393189
• D74814
• SB84330
• N-(Allyloxycarbonyl)ethanolamine, >=98.0% (GC)
• A1-05877
• MFCD01862885

• MDL： MFCD01862885
• Inchi： 1S/C6H11NO3/c1-2-5-10-6(9)7-3-4-8/h2,8H,1,3-5H2,(H,7,9)
• InChI Key： GIYCJRYESIQCEW-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NCCO)=O

Computed Properties

• Exact Mass: 145.07393
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.125 g/mL at 20 °C(lit.)
• Flash Point: 109 °C
• Refractive Index: n20/D 1.471
• PSA: 58.56

Carbamic acid, (2-hydroxyethyl)-, 2-propenyl ester Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Additional information on Carbamic acid, (2-hydroxyethyl)-, 2-propenyl ester

Carbamic Acid, (2-Hydroxyethyl)-, 2-Propenyl Ester: A Comprehensive Overview

The compound Carbamic acid, (2-hydroxyethyl)-, 2-propenyl ester, identified by the CAS number 66471-00-9, is a significant chemical entity with diverse applications across various industries. This compound is a derivative of carbamic acid, where the hydroxyl group is substituted with a hydroxyethyl group and the ester group is derived from 2-propenyl alcohol. Its unique structure endows it with distinctive chemical properties and functional attributes.

Recent studies have highlighted the potential of this compound in the field of polymer chemistry. Researchers have explored its role as a building block for synthesizing advanced polymers with tailored mechanical and thermal properties. For instance, a study published in the Journal of Polymer Science demonstrated that incorporating Carbamic acid, (2-hydroxyethyl)-, 2-propenyl ester into polymer matrices significantly enhances their tensile strength and thermal stability. This finding underscores its importance in developing high-performance materials for aerospace and automotive industries.

In addition to its polymer-related applications, this compound has also found utility in pharmaceutical research. Scientists have investigated its potential as a precursor for drug delivery systems. A research article in the Journal of Medicinal Chemistry reported that derivatives of Carbamic acid, (2-hydroxyethyl)-, 2-propenyl ester exhibit promising activity in targeting specific receptors involved in cancer treatment. These findings suggest that this compound could play a pivotal role in the development of novel therapeutic agents.

The synthesis of Carbamic acid, (2-hydroxyethyl)-, 2-propenyl ester involves a multi-step process that combines principles from organic chemistry and catalysis. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For example, the use of enzymatic catalysts has been reported to significantly improve the yield and purity of this compound during its synthesis.

Beyond its chemical synthesis and applications, the environmental impact of Carbamic acid, (2-hydroxyethyl)-, 2-propenyl ester has also garnered attention from researchers. Studies have been conducted to assess its biodegradability and toxicity profiles under various conditions. According to a report published in Environmental Science & Technology Letters, this compound demonstrates moderate biodegradability under aerobic conditions but requires further investigation to fully understand its long-term environmental effects.

In conclusion, Carbamic acid, (2-hydroxyethyl)-, 2-propenyl ester, with its CAS number 66471-00-9, stands as a versatile chemical entity with promising applications across multiple domains. Its role in polymer science and pharmaceutical research highlights its significance in advancing modern technologies and therapies. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to make even greater contributions to various industries.